Cas no 61565-48-8 (Disulfide, ethyl 4-methylphenyl)

• Product Name: Disulfide, ethyl 4-methylphenyl
• CAS No: 61565-48-8
• MF: C₉H₁₂S₂
• MW: 184.321579933167
• CID: 474580
• PubChem ID: 12565079
• Update Time: 2025-04-19

Disulfide, ethyl 4-methylphenyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, ethyl 4-methylphenyl
• 1-(ethyldisulfanyl)-4-methylbenzene
• 61565-48-8
• DTXSID20502733
• SCHEMBL3895678

• Inchi： 1S/C9H12S2/c1-3-10-11-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： MNUPVLOQTWXXBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)SCC

Computed Properties

• Exact Mass: 184.03816
• Monoisotopic Mass: 184.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0